Cas no 477332-69-7 (<br>3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le)

<br>3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le structure
477332-69-7 structure
Product Name:<br>3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le
CAS No:477332-69-7
MF:C22H16Cl3N3S
MW:460.806540489197
CID:3050730
PubChem ID:1610959
Update Time:2025-04-21

<br>3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le Chemical and Physical Properties

Names and Identifiers

    • <br>3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazo le
    • 650-665-1
    • 3-(4-chlorophenyl)-5-[(3,4-dichlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4H-1,2,4-triazole
    • STK081420
    • 477332-69-7
    • 3-(4-Chlorophenyl)-5-((3,4-dichlorobenzyl)thio)-4-(p-tolyl)-4H-1,2,4-triazole
    • Salor-int l245399-1ea
    • AKOS002173904
    • 3-(4-CL-PH)-5-((3,4-DICHLOROBENZYL)THIO)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOLE
    • Inchi: 1S/C22H16Cl3N3S/c1-14-2-9-18(10-3-14)28-21(16-5-7-17(23)8-6-16)26-27-22(28)29-13-15-4-11-19(24)20(25)12-15/h2-12H,13H2,1H3
    • InChI Key: DVKGBQGVGNJZBW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC1C=CC(=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 459.013052Da
  • Monoisotopic Mass: 459.013052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 56Ų
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